Cas no 2228732-71-4 (tert-butyl 2-(3-methoxy-4-nitrophenyl)piperazine-1-carboxylate)
tert-butyl 2-(3-methoxy-4-nitrophenyl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 2-(3-methoxy-4-nitrophenyl)piperazine-1-carboxylate
- EN300-1903988
- 2228732-71-4
-
- Inchi: 1S/C16H23N3O5/c1-16(2,3)24-15(20)18-8-7-17-10-13(18)11-5-6-12(19(21)22)14(9-11)23-4/h5-6,9,13,17H,7-8,10H2,1-4H3
- InChI Key: DXUDFBGEOOSUAJ-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCNCC1C1C=CC(=C(C=1)OC)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 337.16377084g/mol
- Monoisotopic Mass: 337.16377084g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 96.6Ų
tert-butyl 2-(3-methoxy-4-nitrophenyl)piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1903988-0.05g |
tert-butyl 2-(3-methoxy-4-nitrophenyl)piperazine-1-carboxylate |
2228732-71-4 | 0.05g |
$1068.0 | 2023-09-18 | ||
| Enamine | EN300-1903988-0.1g |
tert-butyl 2-(3-methoxy-4-nitrophenyl)piperazine-1-carboxylate |
2228732-71-4 | 0.1g |
$1119.0 | 2023-09-18 | ||
| Enamine | EN300-1903988-0.25g |
tert-butyl 2-(3-methoxy-4-nitrophenyl)piperazine-1-carboxylate |
2228732-71-4 | 0.25g |
$1170.0 | 2023-09-18 | ||
| Enamine | EN300-1903988-0.5g |
tert-butyl 2-(3-methoxy-4-nitrophenyl)piperazine-1-carboxylate |
2228732-71-4 | 0.5g |
$1221.0 | 2023-09-18 | ||
| Enamine | EN300-1903988-1.0g |
tert-butyl 2-(3-methoxy-4-nitrophenyl)piperazine-1-carboxylate |
2228732-71-4 | 1g |
$1272.0 | 2023-06-01 | ||
| Enamine | EN300-1903988-2.5g |
tert-butyl 2-(3-methoxy-4-nitrophenyl)piperazine-1-carboxylate |
2228732-71-4 | 2.5g |
$2492.0 | 2023-09-18 | ||
| Enamine | EN300-1903988-5.0g |
tert-butyl 2-(3-methoxy-4-nitrophenyl)piperazine-1-carboxylate |
2228732-71-4 | 5g |
$3687.0 | 2023-06-01 | ||
| Enamine | EN300-1903988-10.0g |
tert-butyl 2-(3-methoxy-4-nitrophenyl)piperazine-1-carboxylate |
2228732-71-4 | 10g |
$5467.0 | 2023-06-01 | ||
| Enamine | EN300-1903988-1g |
tert-butyl 2-(3-methoxy-4-nitrophenyl)piperazine-1-carboxylate |
2228732-71-4 | 1g |
$1272.0 | 2023-09-18 | ||
| Enamine | EN300-1903988-5g |
tert-butyl 2-(3-methoxy-4-nitrophenyl)piperazine-1-carboxylate |
2228732-71-4 | 5g |
$3687.0 | 2023-09-18 |
tert-butyl 2-(3-methoxy-4-nitrophenyl)piperazine-1-carboxylate Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on tert-butyl 2-(3-methoxy-4-nitrophenyl)piperazine-1-carboxylate
Introduction to Tert-butyl 2-(3-methoxy-4-nitrophenyl)piperazine-1-carboxylate (CAS No. 2228732-71-4)
Tert-butyl 2-(3-methoxy-4-nitrophenyl)piperazine-1-carboxylate, identified by its CAS number 2228732-71-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine class, which is well-documented for its versatile applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a tert-butyl group, a 3-methoxy-4-nitrophenyl moiety, and a piperazine-1-carboxylate functional group, contribute to its unique chemical properties and potential biological activities.
The tert-butyl group serves as a sterically hindered substituent, which can influence the compound's solubility, metabolic stability, and interactions with biological targets. This group is often employed in drug design to enhance pharmacokinetic profiles by reducing metabolic clearance. The 3-methoxy-4-nitrophenyl part of the molecule introduces both electron-withdrawing and electron-donating effects through the nitro and methoxy groups, respectively. This balance can modulate the electronic properties of the aromatic ring, affecting its reactivity and binding affinity to biological receptors.
The piperazine-1-carboxylate moiety is particularly noteworthy for its role in drug discovery. Piperazine derivatives are widely recognized for their ability to interact with various biological targets, including enzymes and receptors involved in neurotransmitter systems. The carboxylate group further enhances the compound's solubility and potential for further functionalization, making it a valuable scaffold for medicinal chemists.
Recent advancements in pharmaceutical research have highlighted the importance of Tert-butyl 2-(3-methoxy-4-nitrophenyl)piperazine-1-carboxylate in the development of novel therapeutic agents. Studies have demonstrated its potential as an intermediate in synthesizing more complex molecules with specific pharmacological properties. For instance, researchers have explored its utility in creating ligands for G-protein coupled receptors (GPCRs), which are critical targets for a wide range of diseases.
One of the most compelling aspects of this compound is its role in addressing neurological disorders. Piperazine-based compounds have shown promise in modulating neurotransmitter activity, making them candidates for treating conditions such as depression, anxiety, and schizophrenia. The structural features of Tert-butyl 2-(3-methoxy-4-nitrophenyl)piperazine-1-carboxylate suggest that it may exhibit selectivity for certain neurotransmitter receptors, thereby minimizing side effects associated with broader-spectrum drugs.
In addition to its neurological applications, this compound has been investigated for its potential in oncology research. The unique combination of functional groups may enable it to interact with pathways involved in cancer cell proliferation and survival. Preliminary studies have suggested that derivatives of this molecule could serve as inhibitors or modulators of key enzymes implicated in tumor growth.
The synthesis of Tert-butyl 2-(3-methoxy-4-nitrophenyl)piperazine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework efficiently. These methodologies not only enhance the scalability of production but also allow for modifications that can fine-tune the compound's biological activity.
From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between Tert-butyl 2-(3-methoxy-4-nitrophenyl)piperazine-1-carboxylate and biological targets. These simulations have provided insights into binding affinities, enzyme kinetics, and potential drug-drug interactions. Such data is crucial for optimizing lead compounds before they enter clinical trials.
The pharmacokinetic profile of this compound is another area of active investigation. Researchers are evaluating its absorption, distribution, metabolism, and excretion (ADME) properties to predict how it might behave within the human body. Understanding these parameters is essential for determining appropriate dosing regimens and minimizing toxicological risks.
As interest in personalized medicine grows, compounds like Tert-butyl 2-(3-methoxy-4-nitrophenyl)piperazine-1-carboxylate are being explored for their potential use in targeted therapies. By tailoring molecular structures to specific genetic or molecular profiles associated with diseases, researchers aim to develop treatments that are more effective and less prone to resistance.
The future directions for research on this compound include exploring its role in drug repurposing initiatives. Many therapeutic agents initially developed for one condition later find utility in treating unrelated diseases due to their broad-spectrum mechanisms of action. Computational screening methods are being employed to identify new therapeutic applications for molecules like Tert-butyl 2-(3-methoxy-4-nitrophenyl)piperazine-1-carboxylate, potentially uncovering untapped medical benefits.
In conclusion,Tert-butyl 2-(3-methoxy-4-nitrophenyl)piperazine-1-carboxylate (CAS No. 2228732-71-4) represents a promising candidate for further pharmaceutical development. Its unique structural composition offers multiple avenues for therapeutic intervention across various disease domains. With ongoing research focusing on synthesis optimization, computational modeling, pharmacokinetic studies, and personalized medicine applications, this compound continues to be a subject of great interest among medicinal chemists and biologists worldwide.
2228732-71-4 (tert-butyl 2-(3-methoxy-4-nitrophenyl)piperazine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)